Cas no 1825-58-7 (Benzene,(ethoxydimethylsilyl)-)

• Product Name: Benzene,(ethoxydimethylsilyl)-
• CAS No: 1825-58-7
• MF: C₁₀H₁₆OSi
• MW: 180.318943977356
• MDL: MFCD00053755
• CID: 148262
• PubChem ID: 57650050
• Update Time: 2025-10-17

Benzene,(ethoxydimethylsilyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,(ethoxydimethylsilyl)-
• ethoxy-dimethyl-phenylsilane
• PHENYLDIMETHYLETHOXYSILANE
• CH3CH2OSiMe2Ph
• Dimethylethoxyphenylsilane
• Dimethyl-fenyl-ethoxysilan
• Dimethylphenylethoxysilane
• dimethylphenylsilyl ethyl ether
• Ethoxydimethylphenylsilane
• Ethoxy-fenyl-dimethylsilane
• SILANE,DIMETHYLETHOXYPHENYL
• Silane,ethoxydimethylphenyl
• NSC 96880
• DTXSID0062000
• LS-3300
• Dimethyl-fenyl-ethoxysilan [Czech]
• NS00046907
• WLN: 2O-SI-1&1&R
• (ETHOXYDIMETHYLSILYL)BENZENE
• FS-4823
• Phenyl(dimethyl)ethoxysilane
• SILANE, DIMETHYLETHOXYPHENYL-
• Ethoxydimethylphenylsilane, >=97.0% (GC)
• Ethoxydimethyl(phenyl)silane
• Benzene, (ethoxydimethylsilyl)-
• NSC-96880
• SCHEMBL106512
• UC6LV98FAY
• UNII-UC6LV98FAY
• NSC96880
• Dimethyl(phenyl)silyl ethyl ether
• Silane, ethoxydimethylphenyl-
• EINECS 217-366-4
• ethoxy-dimethyl-phenyl-silane
• AKOS024462664
• 1825-58-7
• MFCD00053755
• Dimethyl(phenyl)silyloxyethane
• DB-321389
• DTXCID2035803
• G86096

• MDL： MFCD00053755
• Inchi： 1S/C10H16OSi/c1-4-11-12(2,3)10-8-6-5-7-9-10/h5-9H,4H2,1-3H3
• InChI Key： FIHCECZPYHVEJO-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C1C=CC=CC=1)OCC

Computed Properties

• Exact Mass: 180.09700
• Monoisotopic Mass: 180.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Color/Form: Colorless or yellowish transparent liquid
• Density: 0.924 g/mL at 20 °C(lit.)
• Melting Point: <0°C
• Boiling Point: 93 °C/25 mmHg(lit.)
• Flash Point: Fahrenheit: 156.2 ° f
  Celsius: 69 ° c
  
• Refractive Index: n20/D 1.479
• PSA: 9.23000
• LogP: 2.13520
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

Benzene,(ethoxydimethylsilyl)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10-21
• RTECS：VV3850000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylarylsilanes

Additional information on Benzene,(ethoxydimethylsilyl)-

Introduction to Benzene, (ethoxydimethylsilyl)- (CAS No. 1825-58-7)

Benzene, (ethoxydimethylsilyl)-, with the chemical formula C₈H₁₁O₂Si, is a significant compound in the realm of organic synthesis and pharmaceutical chemistry. This organosilicon derivative is widely recognized for its utility as a protecting group and a synthetic intermediate in various chemical transformations. The compound's unique structure, featuring an ethoxydimethylsilyl (TBS) group attached to a benzene ring, imparts exceptional stability and reactivity characteristics that make it invaluable in modern chemical research.

The chemical properties of Benzene, (ethoxydimethylsilyl)- are primarily influenced by the presence of the trimethylsilyl (TBS) group, which enhances its resistance to hydrolysis and oxidation. This stability is crucial in pharmaceutical applications where sensitive functional groups need protection during synthetic pathways. The benzene ring itself contributes to the compound's aromaticity, allowing it to participate in various electrophilic and nucleophilic aromatic substitution reactions. These features collectively make it a preferred choice for researchers aiming to develop complex molecular architectures.

In recent years, the applications of Benzene, (ethoxydimethylsilyl)- have expanded significantly, particularly in the field of drug discovery and development. Its role as a protecting group for alcohols and thiols has been well-documented, enabling precise control over reaction outcomes in multi-step syntheses. Furthermore, the compound's compatibility with modern solid-phase synthesis techniques has made it indispensable in high-throughput screening processes. These advancements underscore its importance in streamlining synthetic routes and improving yields in pharmaceutical manufacturing.

One of the most compelling aspects of Benzene, (ethoxydimethylsilyl)- is its versatility in cross-coupling reactions. The TBS group facilitates efficient Sonogashira, Buchwald-Hartwig, and other coupling reactions without compromising the integrity of adjacent functional groups. This capability is particularly valuable in constructing biaryl structures, which are prevalent in many bioactive molecules. Recent studies have demonstrated its effectiveness in synthesizing complex heterocyclic compounds, further broadening its utility in medicinal chemistry.

The compound's stability under various reaction conditions has also made it a valuable tool in polymer chemistry. Researchers have leveraged its properties to develop novel polymers with enhanced thermal and chemical resistance. These materials are finding applications in industries ranging from electronics to aerospace, where durability and performance are paramount. The ability of Benzene, (ethoxydimethylsilyl)- to integrate seamlessly into such diverse systems highlights its broad appeal beyond traditional organic synthesis.

From an environmental perspective, the use of Benzene, (ethoxydimethylsilyl)- offers several advantages over older synthetic methodologies. Its high thermal stability reduces the need for harsh reaction conditions, thereby minimizing waste generation. Additionally, its compatibility with green chemistry principles has led to innovations in solvent systems that are more sustainable and less hazardous. These factors align well with global efforts to promote eco-friendly chemical practices.

In conclusion, Benzene, (ethoxydimethylsilyl)- represents a cornerstone compound in modern synthetic chemistry. Its unique combination of stability and reactivity makes it an indispensable tool for researchers across multiple disciplines. As new methodologies emerge and our understanding of molecular interactions deepens, the applications of this compound are likely to expand even further. The ongoing research into its derivatives and related structures promises to unlock new possibilities in pharmaceuticals, materials science, and beyond.